N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]adamantane-1-carboxamide

Specification

• CAS No.: 328539-64-6
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.47
• IUPAC Name: N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]adamantane-1-carboxamide
• Standard InChI: InChI=1S/C20H21N3O3S/c24-18(20-8-12-4-13(9-20)6-14(5-12)10-20)22-19-21-17(11-27-19)15-2-1-3-16(7-15)23(25)26/h1-3,7,11-14H,4-6,8-10H2,(H,21,22,24)
• Standard InChI Key: QBBOEPMNDWHKBV-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=NC(=CS4)C5=CC(=CC=C5)[N+](=O)[O-]

Introduction

N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]adamantane-1-carboxamide is a complex organic compound that combines the structural features of adamantane, a thiazole ring, and a nitrophenyl group. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and structural uniqueness.

Supplier Information

This compound is available from suppliers like Life Chemicals Inc., with a purity of over 90%.

Synthesis

The synthesis of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]adamantane-1-carboxamide typically involves the reaction of adamantane-1-carboxylic acid with a thiazole derivative bearing the 3-nitrophenyl group. The specific synthesis route may vary depending on the availability of starting materials and desired conditions.

Biological Activities and Potential Applications

While specific biological activities of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]adamantane-1-carboxamide are not detailed in the available literature, compounds with similar structures have been explored for their potential in drug development, particularly in areas such as apoptosis induction and immune modulation. The nitrophenyl group may contribute to antioxidant or redox properties, which could be beneficial in certain therapeutic contexts.

Potential Therapeutic Areas

• Cancer Treatment: Compounds with apoptosis-inducing properties are of interest in oncology.

• Immune Diseases: The structural features might allow interaction with immune system components.

Challenges

• Synthetic Complexity: The synthesis of complex organic molecules like this can be challenging due to the need for specific reagents and conditions.

• Biological Evaluation: Further studies are needed to fully understand its biological activities and potential applications.

Data Table: Compound Information

Property	Description
Supplier	Life Chemicals Inc.
Purity	>90%
Molecular Formula	Not specified
Molecular Weight	Not specified
Solubility	Limited in water, soluble in organic solvents
Stability	Stable due to adamantane core